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Compound of Interest

Compound Name: Atto 425-NHS ester

Cat. No.: B1255784

This guide provides an in-depth exploration of the Atto 425 fluorophore, a powerful tool for
researchers, scientists, and drug development professionals. We will delve into its core
photophysical properties, highlight its distinct advantages in various applications, and provide
detailed, field-proven protocols for its effective use. This document is designed to move beyond
a simple datasheet, offering insights into the causality behind experimental choices to empower
you to achieve optimal results in your fluorescence-based assays.

Fundamental Properties of Atto 425: The Basis of its
Performance

Atto 425 is a fluorescent label belonging to the coumarin class of dyes.[1][2] Its unique
molecular structure, characterized by a rigid chromophore, is the foundation of its exceptional
performance, leading to consistent optical properties that are largely independent of solvent
and temperature.[3] This inherent stability is a significant advantage over more flexible dyes
like cyanines.[3]

Spectral Characteristics

Atto 425 fluoresces in the blue region of the visible spectrum, with an excitation maximum
around 436-439 nm and an emission maximum at approximately 484-485 nm.[1][4][5] This
positions it well for use with common excitation sources such as a 405 nm laser line or a
mercury arc lamp.[1][6]
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A key and highly advantageous feature of Atto 425 is its large Stokes shift, which is the
difference between the excitation and emission maxima.[1][2][3] This significant separation
minimizes self-quenching and the inner-filter effect, leading to an improved signal-to-noise
ratio, a crucial factor in sensitive detection assays.[3]

Photophysical Parameters

The brightness of a fluorophore is a product of its molar extinction coefficient (a measure of
light absorption) and its fluorescence quantum yield (the efficiency of converting absorbed
photons into emitted photons).[3] Atto 425 excels in both these areas, making it a remarkably
bright and sensitive label.

Property Value Source(s)
Excitation Maximum (Aex) 436 - 439 nm (11041071
Emission Maximum (Aem) 484 - 485 nm [L1141071
Molar Extinction Coefficient

45,000 M—icmt [11[7][8]
(emax)
Fluorescence Quantum Yield

90% [11[21[8]
(nfl)
Fluorescence Lifetime (tfl) 3.6ns [11[2][8]
Molecular Weight (Carboxy) ~401 g/mol [2]

Table 1. Key photophysical properties of Atto 425.

The high quantum yield of 90% signifies that for every 100 photons absorbed, 90 are emitted
as fluorescence, contributing to its intense signal.[1][2] Furthermore, its high photostability
ensures that it can withstand prolonged irradiation without significant degradation, a critical
feature for imaging applications that require long exposure times.[1][2][3]

Key Advantages in Application

The unique combination of properties offered by Atto 425 translates into tangible benefits
across a range of fluorescence-based techniques.
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High Signal-to-Noise Ratio: The large Stokes shift and high quantum yield contribute to a
bright signal with minimal background interference.[3]

Enhanced Photostability: Atto 425's resistance to photobleaching allows for longer imaging
times and more robust data collection.[2][3][9]

Moderate Hydrophilicity: This property makes it suitable for labeling biomolecules in aqueous
solutions.[1][2][3]

Versatility: Atto 425 is available with a variety of reactive groups, enabling the labeling of
proteins, nucleic acids, and other biomolecules.[2][9]

These advantages make Atto 425 a superior choice for a variety of applications, including:

Immunofluorescence Microscopy: Its brightness and photostability are ideal for visualizing
the localization of proteins and other antigens in fixed cells and tissues.[10]

Flow Cytometry: The strong fluorescence signal allows for clear discrimination of cell
populations.[1][11]

High-Resolution Microscopy: Atto 425 is well-suited for advanced imaging techniques like
PALM, dSTORM, and STED microscopy.[11][12]

Fluorescence In Situ Hybridization (FISH): Its properties are beneficial for the sensitive
detection of specific DNA or RNA sequences.[11][12]

Single-Molecule Detection: The high quantum yield and photostability are critical for
observing individual molecules.[2][12]

Practical Guide to Labeling with Atto 425

The most common methods for labeling biomolecules with Atto 425 involve the use of its N-

hydroxysuccinimidyl (NHS) ester or maleimide derivatives. The choice between these depends

on the available reactive groups on the target molecule.

Amine-Reactive Labeling with Atto 425 NHS Ester
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Atto 425 NHS ester is designed to react with primary amines, such as the N-terminus of
proteins and the side chain of lysine residues.[7]

The key to successful NHS ester conjugation is maintaining a slightly alkaline pH (typically 8.2-
8.5).[7] At this pH, the primary amino groups are deprotonated and thus nucleophilic, allowing
them to efficiently attack the NHS ester, forming a stable amide bond. However, a pH that is too
high will lead to the hydrolysis of the NHS ester, rendering it non-reactive. Therefore, careful pH
control is paramount.[7]
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Caption: Workflow for labeling proteins with Atto 425 NHS ester.

o Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer (e.g., 10-20
mM PBS) at a concentration of 2-10 mg/mL.[7] Ensure that any buffers containing primary
amines, such as Tris or glycine, have been removed through dialysis.

e pH Adjustment: Adjust the pH of the protein solution to 8.3 using 1 M sodium bicarbonate
buffer.[7]

» Dye Preparation: Immediately before use, dissolve the Atto 425 NHS ester in anhydrous,
amine-free DMF or DMSO to a concentration of 2 mg/mL.

» Reaction: Add a two- to four-fold molar excess of the reactive dye solution to the protein
solution while gently stirring.
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 Incubation: Incubate the reaction for 30-60 minutes at room temperature, protected from
light.

 Purification: Separate the labeled protein from the unreacted dye using gel filtration (e.g.,
Sephadex G-25) or extensive dialysis.[13]

o Storage: Store the purified conjugate under the same conditions as the unlabeled protein,
typically at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[14]

Thiol-Reactive Labeling with Atto 425 Maleimide

Atto 425 maleimide is used for the specific labeling of thiol (sulthydryl) groups, most commonly
found in cysteine residues of proteins.[2][15]

The maleimide group reacts specifically with deprotonated thiol groups. This reaction is most
efficient at a neutral to slightly acidic pH (7.0-7.5).[14][15] At this pH, the thiol groups are
sufficiently nucleophilic to react with the maleimide, while primary amines are protonated and
therefore unreactive. Higher pH values (above 8.0) should be avoided as they increase the rate
of maleimide hydrolysis, which deactivates the dye.[14][15] If the protein of interest has
disulfide bonds, these must first be reduced to free thiols using a reducing agent like DTT or
TCEP.[15]
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Caption: Workflow for labeling proteins with Atto 425 maleimide.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.jenabioscience.com/images/PDF/FP-202-425.0003.pdf
https://www.leica-microsystems.com/c/gl/atto-tec-products//fileadmin/user_upload/produktdatenblaetter/atto%20425.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/359/606/49349dat.pdf
https://www.jenabioscience.com/images/PDF/FP-202-425.0003.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/359/606/49349dat.pdf
https://www.jenabioscience.com/images/PDF/FP-202-425.0003.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/359/606/49349dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/359/606/49349dat.pdf
https://www.benchchem.com/product/b1255784?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Protein Preparation: Dissolve the protein in a suitable buffer at pH 7.0-7.5, such as PBS,
Tris, or HEPES.[14][15]

e Reduction of Disulfide Bonds (if necessary): If the protein contains disulfide bonds, they must
be reduced to free thiols. This can be achieved by incubating with a 10-fold molar excess of
a reducing agent like TCEP.[15] If DTT is used, it must be removed by dialysis before adding
the reactive dye.[15]

e Dye Preparation: Prepare a stock solution of Atto 425 maleimide in anhydrous DMSO or
DMF.

o Reaction: Add a 10-20 molar excess of the maleimide reagent to the protein solution.[15]

 Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at
4°C, protected from light.[15]

e Quenching (optional): The reaction can be stopped by adding an excess of a low molecular
weight thiol, such as glutathione or mercaptoethanol, to consume any unreacted maleimide.
[15]

 Purification: Remove unreacted dye and byproducts by gel filtration.[13]

o Storage: Store the labeled protein under appropriate conditions, typically frozen in aliquots.
[14]

Conclusion

Atto 425 stands out as a high-performance fluorophore with a compelling set of features. Its
exceptional brightness, photostability, and large Stokes shift make it an invaluable tool for a
wide array of fluorescence-based applications, from routine immunofluorescence to cutting-
edge super-resolution microscopy. By understanding its fundamental properties and adhering
to optimized labeling protocols, researchers can fully leverage the power of Atto 425 to
generate high-quality, reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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